Cas no 2229271-19-4 (1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229271-19-4
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 6599605
• PubChem ID: 165842367
• Update Time: 2025-10-29

1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid
• EN300-1992721
• 1-[(4-chlorothiophen-2-yl)methyl]cyclopropane-1-carboxylic acid
• 2229271-19-4

• Inchi： 1S/C9H9ClO2S/c10-6-3-7(13-5-6)4-9(1-2-9)8(11)12/h3,5H,1-2,4H2,(H,11,12)
• InChI Key： PMWZMICMLKJAJJ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid

1-(4-Chlorothiophen-2-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(4-Chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid, also known by its CAS number 2229271-19-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopropane carboxylic acids, which have been extensively studied for their unique chemical properties and potential applications in drug design and development.

The structure of this compound consists of a cyclopropane ring substituted with a carboxylic acid group and a 4-chlorothiophen-2-ylmethyl group. The presence of the thiophene ring introduces aromaticity and potential for conjugation, while the chloro substituent adds electron-withdrawing effects that can influence the compound's reactivity and stability. The cyclopropane ring, known for its high strain energy, contributes to the molecule's unique reactivity and makes it an interesting target for various chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, researchers have explored the use of such compounds as scaffolds for developing new drugs targeting various diseases, including cancer and infectious diseases. The cyclopropane carboxylic acid moiety has been shown to exhibit promising biological activities, such as anti-inflammatory and anti-proliferative effects, making it a valuable component in drug discovery efforts.

The synthesis of 1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid involves a multi-step process that typically includes the formation of the cyclopropane ring followed by functionalization with the thiophene group. Advanced synthetic techniques, such as transition metal-catalyzed couplings and ring-opening reactions, have been employed to achieve high yields and selectivity in the synthesis of this compound. These methods not only ensure the efficiency of the synthesis but also pave the way for further modifications to explore its chemical space.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used to analyze its purity and stability.

From an application standpoint, 1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid has shown potential in several areas. In pharmaceutical research, it has been investigated as a lead compound for developing inhibitors of key enzymes involved in disease pathways. Additionally, its structural features make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies have revealed that it has strong binding affinities to certain protein targets, suggesting its potential as a therapeutic agent. Furthermore, studies on its metabolic stability indicate that it may have favorable pharmacokinetic properties, making it a promising candidate for further preclinical testing.

In conclusion, 1-(4-chlorothiophen-2-yl)methylcyclopropane-1-carboxylic acid is a versatile compound with intriguing chemical properties and diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as an important molecule in both academic research and industrial development.